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Compound of Interest

Compound Name: Solvent Yellow 16

Cat. No.: B036255 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Solvent Yellow 16 (CAS No. 4314-14-1), designed for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental compliance.

Immediate Safety and Logistical Information
Solvent Yellow 16 is a yellow powder that presents several hazards.[1] It is harmful if

swallowed and may cause irritation to the eyes, skin, and respiratory tract.[1] It is also

recognized for potentially causing long-lasting harmful effects to aquatic life.[2] As a

combustible dust, it can form explosive mixtures with air.[2] Therefore, proper handling and

disposal are paramount.

Core Principle: The primary goal is to avoid environmental release.[2][3] Do not discharge

Solvent Yellow 16 or its containers into sewer systems, ponds, or waterways.[2][3][4]

Quantitative Data Summary
The following table summarizes key quantitative data for Solvent Yellow 16, relevant for safety

and handling.
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Property Value Source

Chemical Formula C₁₆H₁₄N₄O [1][5]

Molecular Weight 278.31 g/mol [1][5]

Melting Point 157 °C (at 1 atm) [2]

Water Solubility 8 µg/L (at 23 °C, pH ~7) [4]

Log Kow (Octanol/Water

Partition Coefficient)

5.22 (Indicates high

bioaccumulative potential)
[2]

Aquatic Toxicity (Daphnia

magna)
EC50 > 100 mg/L (48 h) [4]

Aquatic Toxicity (Algae) NOEC = 1 mg/L (72 h) [4]

Step-by-Step Disposal Protocol
This protocol outlines the standard procedure for disposing of Solvent Yellow 16 waste.

Step 1: Personal Protective Equipment (PPE)
Before handling Solvent Yellow 16, ensure you are wearing the appropriate PPE to minimize

exposure.

Eye Protection: Wear tightly fitting safety goggles or chemical safety glasses.[1][4]

Hand Protection: Wear suitable chemical-resistant protective gloves.[1]

Body Protection: Wear appropriate protective clothing or a lab coat to prevent skin contact.[1]

[3]

Respiratory Protection: If there is a risk of generating dust, use an approved respirator.[1]

Step 2: Waste Collection and Containment
Proper containment is crucial to prevent accidental release.
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Designate a Waste Container: Use a clearly labeled, suitable, and closed container for all

Solvent Yellow 16 waste.[3][4]

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the

chemical name "Solvent Yellow 16," and a description of the associated hazards (e.g.,

"Toxic," "Environmental Hazard").[6][7]

Collection: Carefully transfer waste chemical into the designated container. For spills,

vacuum or sweep up the material and place it into the disposal container.[1] Crucially, avoid

generating dusty conditions during transfer.[1][2]

Step 3: Storage Prior to Disposal
Store the designated hazardous waste container in a safe and compliant manner.

Location: Store the container in a cool, dry, and well-ventilated area.[3]

Segregation: Keep the waste container away from incompatible materials such as strong

oxidizing and reducing agents.[1][3]

Closure: Ensure the container is kept tightly closed.[1][3]

Step 4: Final Disposal
Disposal of chemical waste is highly regulated.

Professional Disposal: The recommended method for final disposal is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[3][4] Contact

your institution's Environmental Health and Safety (EHS) office to arrange for a hazardous

waste pickup.

Regulatory Compliance: All hazardous waste disposal must be conducted in accordance with

applicable local, regional, and national regulations.[2][3] In the United States, this is

governed by the Resource Conservation and Recovery Act (RCRA) at the federal level, with

state-level regulations also playing a significant role.[6][8]

Step 5: Disposal of Contaminated Materials
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Empty Containers: Containers that held Solvent Yellow 16 should be treated as hazardous

waste and disposed of in the same manner as the chemical itself.[2] Alternatively, they can

be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.[4] After

being properly decontaminated, the container may be recycled or reconditioned.[4]

Contaminated PPE: Dispose of contaminated gloves, lab coats, and other materials in the

designated hazardous waste container.

Experimental Workflow & Disposal Logic
The following diagram illustrates the decision-making process for the proper disposal of

Solvent Yellow 16.
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Solvent Yellow 16 Disposal Workflow
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End: Waste Properly Disposed
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Caption: Decision workflow for the safe disposal of Solvent Yellow 16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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